2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol

• Molecular Formula: C17H27N5O2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: [6-[4-(2-hydroxyethyl)piperazin-1-yl]pyridin-3-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C17H27N5O2/c1-19-4-8-22(9-5-19)17(24)15-2-3-16(18-14-15)21-10-6-20(7-11-21)12-13-23/h2-3,14,23H,4-13H2,1H3
• InChI Key: YBEHUPJBZWHXHF-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CN=C(C=C2)N3CCN(CC3)CCO

Description

2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has gained significant attention in the field of neuroscience due to its potential therapeutic applications in the treatment of various neurological disorders.

Scientific Research Applications

2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as Fragile X syndrome, autism spectrum disorders, Parkinson's disease, and addiction. In preclinical studies, 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and attenuate drug-seeking behaviors. 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Mechanism of Action

2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol selectively targets the mGluR5 receptor, which is involved in various physiological processes such as synaptic plasticity, learning, and memory. By blocking the activity of mGluR5, 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol modulates the glutamatergic signaling pathway, which is implicated in various neurological disorders. 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been shown to reduce the excitability of neurons and modulate the release of neurotransmitters such as dopamine and GABA.
Biochemical and Physiological Effects:
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been shown to have various biochemical and physiological effects in animal models. In preclinical studies, 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers in the brain. 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal survival, growth, and differentiation.

Advantages and Limitations for Lab Experiments

2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has several advantages for lab experiments, including its high selectivity for mGluR5, its ability to cross the blood-brain barrier, and its well-characterized pharmacokinetics. However, 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has some limitations, including its low solubility in water and its potential off-target effects on other glutamate receptors.

Future Directions

There are several future directions for research on 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol. One area of research is the development of more potent and selective mGluR5 antagonists with improved pharmacokinetic properties. Another area of research is the investigation of the therapeutic potential of 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol in other neurological disorders such as Alzheimer's disease and traumatic brain injury. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol and its potential interactions with other signaling pathways.

Synthesis Methods

The synthesis of 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol involves a series of chemical reactions starting from 2-bromoethylamine hydrobromide and 2-pyridinecarboxylic acid. The reaction proceeds through the formation of an intermediate compound, which is then treated with piperazine and 4-methylpiperazinecarboxylic acid to obtain 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol. The synthesis method has been optimized to produce high yields of 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol with high purity.